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Introduction

N6,N6-Dimethyl-xylo-adenosine is a synthetic adenosine analog characterized by a xylose
sugar moiety and two methyl groups on the N6 position of the adenine base.[1][2][3] Like other
adenosine analogs, it holds potential for therapeutic applications, possibly acting as a smooth
muscle vasodilator or inhibiting cancer progression.[1][4] It is crucial to distinguish N6,N6-
Dimethyl-xylo-adenosine from N6-methyladenosine (m6A), the common RNA modification, as
they are distinct molecules with different biological contexts.[5] Due to limited publicly available
data specifically on N6,N6-Dimethyl-xylo-adenosine, these application notes provide a
generalized framework for conducting dose-response assays based on established protocols
for other adenosine analogs.[6][7]

Potential Signaling Pathways

Based on the known mechanisms of adenosine analogs and the related field of m6A
modification, N6,N6-Dimethyl-xylo-adenosine could potentially modulate several key cellular
signaling pathways.[6] Adenosine receptors (Al, A2A, A2B, and A3) are G protein-coupled
receptors (GPCRSs) that primarily regulate adenylyl cyclase activity and intracellular cyclic AMP
(cAMP) levels.[7] Furthermore, related adenosine modifications are known to influence major
signaling cascades.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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